Cas no 64826-48-8 (Pyridine, 2-[(4-chlorophenyl)dithio]-, 1-oxide)

• Product Name: Pyridine, 2-[(4-chlorophenyl)dithio]-, 1-oxide
• CAS No: 64826-48-8
• MF: C₁₁H₈ClNOS₂
• MW: 269.770318984985
• CID: 415546
• PubChem ID: 14946843
• Update Time: 2025-04-19

Pyridine, 2-[(4-chlorophenyl)dithio]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4-chlorophenyl)dithio]-, 1-oxide
• 2-[(4-chlorophenyl)disulfanyl]-1-oxidopyridin-1-ium
• 2-[(4-Chlorophenyl)disulfanyl]-1-oxo-1lambda~5~-pyridine
• 64826-48-8
• DTXSID60565887
• SCHEMBL11746620

• Inchi： 1S/C11H8ClNOS2/c12-9-4-6-10(7-5-9)15-16-11-3-1-2-8-13(11)14/h1-8H
• InChI Key： SYAKCMMHCSVQQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SSC1C=CC=C[N+]=1[O-]

Computed Properties

• Exact Mass: 268.97374
• Monoisotopic Mass: 268.9735839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 26.94